4-(4-Acetylanilino)-4-oxobutanoic acid

• IUPAC Name: 4-(4-acetylanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C12H13NO4/c1-8(14)9-2-4-10(5-3-9)13-11(15)6-7-12(16)17/h2-5H,6-7H2,1H3,(H,13,15)(H,16,17)
• InChI Key: HLGOIZJQTLJRAO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CCC(=O)O
• Molecular Formula: C12H13NO4
• DSSTOX Substance ID: DTXSID90342002
• Molecular Weight: 235.24 g/mol
• CAS No.: 62134-55-8

Description

4-(4-Acetylanilino)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Spectroscopy

• FT-IR, Molecular Structure, and Spectroscopy : The molecular structure of a similar compound, 4-[(3-Acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid, was analyzed using various spectroscopic techniques including FT-IR, NMR, and X-ray diffraction. This analysis revealed insights into vibrational wavenumbers, molecular stability, and charge transfer within the molecule, providing a foundation for understanding its chemical behavior and potential applications (Raju et al., 2015).

• Computational and Spectroscopic Studies : Another study involved computational and spectroscopic analyses of 4-[(4-acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid. This research utilized density functional theory (DFT) and molecular docking studies, highlighting the compound's potential for biological activities and interactions with specific proteins (Mary et al., 2017).

Potential Biological and Pharmacological Applications

• Biological Activity and Molecular Docking : Molecular docking studies suggest that derivatives of 4-oxobutanoic acid, including 4-aryl-2-benzoylmethylenehydrazono-4-oxobutanoic acids, exhibit promising biological activities. These compounds have been studied for their psychotropic effects, indicating potential applications in the development of new pharmaceutical substances (Pulina et al., 2022).

• Inhibition of Cellular Processes : Research has shown that 4-Methylthio-2-oxobutanoic acid, a related compound, can induce apoptosis in human cell lines independently of its impact on specific enzymes. This suggests its potential application in therapeutic strategies targeting cancer or other diseases where controlled cell death is beneficial (Tang et al., 2006).

• Chemical Structure and Metabolic Processes : The chemical structure of 4-phenyl-4-oxobutanoic acids has been linked to metabolic chiral inversion, important in pharmaceutical development. Understanding this relationship is crucial for designing effective drugs with predictable metabolic profiles (Yoshida et al., 1997).

• Analytical Applications in Environmental Science : Fenthion haptens, including derivatives of 4-oxobutanoic acid, have been used in developing sensitive assays for detecting organophosphorous insecticides in agricultural samples, demonstrating an important application in environmental monitoring (Zhang et al., 2008).